Cas no 30799-05-4 (1-Naphthalenecarboximidamide,N,N-diheptyl-4-(heptyloxy)-, hydrochloride (1:1))

30799-05-4 structure
Product name:1-Naphthalenecarboximidamide,N,N-diheptyl-4-(heptyloxy)-, hydrochloride (1:1)
1-Naphthalenecarboximidamide,N,N-diheptyl-4-(heptyloxy)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenecarboximidamide,N,N-diheptyl-4-(heptyloxy)-, hydrochloride (1:1)
- (4-heptoxynaphthalene-1-carboximidoyl)-diheptylazanium,chloride
- 30799-05-4
- 1-NAPHTHAMIDINE, N,N-DIHEPTYL-4-HEPTYLOXY-, MONOHYDROCHLORIDE
- N,N-Diheptyl-4-heptyloxy-1-naphthamidine hydrochloride
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- Inchi: InChI=1S/C32H52N2O.ClH/c1-4-7-10-13-18-25-34(26-19-14-11-8-5-2)32(33)30-23-24-31(29-22-17-16-21-28(29)30)35-27-20-15-12-9-6-3;/h16-17,21-24,33H,4-15,18-20,25-27H2,1-3H3;1H/b33-32-;
- InChI Key: SKEVFVQMAFMKEM-DYNGLPSQSA-N
- SMILES: [Cl-].CCCCCCCOC1=CC=C(/C(/[NH+](CCCCCCC)CCCCCCC)=N/[H])C2=CC=CC=C12
Computed Properties
- Exact Mass: 463.97783
- Monoisotopic Mass: 516.385
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 36
- Rotatable Bond Count: 21
- Complexity: 508
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.5A^2
Experimental Properties
- Boiling Point: 576.7°Cat760mmHg
- Flash Point: 302.6°C
- PSA: 37.43
1-Naphthalenecarboximidamide,N,N-diheptyl-4-(heptyloxy)-, hydrochloride (1:1) Related Literature
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Katarzyna Choroba,Anna Maroń,Anna Świtlicka,Agata Szłapa-Kula,Mariola Siwy,Justyna Grzelak,Sebastian Maćkowski,Tomasz Pedzinski,Barbara Machura Dalton Trans., 2021,50, 3943-3958
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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